Cas no 83-23-8 (2,7-Naphthalenedisulfonicacid, 4-amino-5-[(phenylsulfonyl)oxy]-)

2,7-Naphthalenedisulfonicacid, 4-amino-5-[(phenylsulfonyl)oxy]- structure
83-23-8 structure
Product Name:2,7-Naphthalenedisulfonicacid, 4-amino-5-[(phenylsulfonyl)oxy]-
CAS No:83-23-8
MF:C16H13NO9S3
MW:459.470721006393
CID:724565
PubChem ID:66517
Update Time:2025-04-19

2,7-Naphthalenedisulfonicacid, 4-amino-5-[(phenylsulfonyl)oxy]- Chemical and Physical Properties

Names and Identifiers

    • 2,7-Naphthalenedisulfonicacid, 4-amino-5-[(phenylsulfonyl)oxy]-
    • 4-amino-5-(benzenesulfonyloxy)naphthalene-2,7-disulfonic acid
    • O-Benzenesulfo H acid
    • 2,7-Naphthalenedisulfonic acid, 4-amino-5-[(phenylsulfonyl)oxy]-
    • 83-23-8
    • DTXSID7058888
    • 4-Amino-5-((phenylsulphonyl)oxy)naphthalene-2,7-disulphonic acid
    • 2,7-Naphthalenedisulfonic acid, 4-amino-5-((phenylsulfonyl)oxy)-
    • EINECS 201-460-7
    • W-109301
    • SCHEMBL8530271
    • NS00041259
    • 4-Amino-5-[(phenylsulphonyl)oxy]naphthalene-2,7-disulphonic acid
    • Inchi: 1S/C16H13NO9S3/c17-14-8-12(27(18,19)20)6-10-7-13(28(21,22)23)9-15(16(10)14)26-29(24,25)11-4-2-1-3-5-11/h1-9H,17H2,(H,18,19,20)(H,21,22,23)
    • InChI Key: SZDWYKHYOOGWOF-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C2=C(C=C(C=C2C=1)S(=O)(=O)O)N)OS(C1C=CC=CC=1)(=O)=O)(=O)(=O)O

Computed Properties

  • Exact Mass: 458.97500
  • Monoisotopic Mass: 458.97524451g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 893
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 203Ų

Experimental Properties

  • PSA: 203.27000
  • LogP: 5.50670
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd